3-(4-methoxyphenyl)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C18H23NO2/c1-13-11-15-6-7-16(12-13)19(15)18(20)10-5-14-3-8-17(21-2)9-4-14/h3-4,8-9,15-16H,1,5-7,10-12H2,2H3
• InChI Key: IFRXCTWKFMKYBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2C3CCC2CC(=C)C3
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

3-(4-methoxyphenyl)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.387. The purity is usually 95%.
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Scientific Research Applications

Structure and Synthesis

Research has explored the synthesis and structural analysis of compounds closely related to the mentioned chemical, focusing on their molecular structure, synthesis pathways, and crystalline properties. For instance, studies have reported on the synthesis of azabicycloalkane derivatives, highlighting methods to achieve highly functionalized structures suitable for further chemical modification and investigation. The crystallography of these compounds often reveals intricate details about their molecular conformation and intermolecular interactions, which are critical for understanding their chemical properties and potential applications in various fields (Parthiban et al., 2009; Wood et al., 2007).

Chemical Properties and Reactions

Several studies have delved into the chemical reactions involving azabicyclo[3.2.1]octane derivatives, revealing insights into their reactivity and potential for forming new compounds. For example, research has documented the reaction of 8-substituted 3-phenyl-5-methyl-2-oxa-1-aza-bicyclo[3.3.0]octanes with nucleophilic reagents, leading to the formation of various condensation products. Such studies are pivotal for expanding the chemical repertoire of these compounds and understanding their potential utility in more complex chemical syntheses (Chlenov et al., 1976).

Potential Applications

The research applications of azabicyclo[3.2.1]octane derivatives extend into areas such as the development of nonpeptide antagonists for biological receptors, indicating their potential utility in medicinal chemistry. For example, CP-96,345, a compound structurally similar to the one , has been identified as a potent antagonist of the substance P (NK1) receptor, demonstrating the role such compounds can play in investigating physiological properties and exploring their role in diseases (Snider et al., 1991).